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Compound of Interest

Compound Name: H-Dab(boc)-OH

Cat. No.: B557234 Get Quote

Essential Safety and Handling Guide for H-
Dab(boc)-OH
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and research integrity. This guide provides

essential, immediate safety and logistical information for the handling of H-Dab(boc)-OH,

including operational and disposal plans.

Key Safety and Physical Properties
A summary of the critical safety and physical data for H-Dab(boc)-OH is provided in the table

below for quick reference.
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Parameter Value Source(s)

Chemical Name
Nα-Fmoc-Nγ-Boc-L-2,4-

diaminobutyric acid
[1]

CAS Number 125238-99-5

Molecular Weight 440.49 g/mol [2]

Form Powder

GHS Signal Word Warning

GHS Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

GHS Precautionary

Statements
P261, P305+P351+P338

Storage Temperature 2-8°C

Storage Conditions

Keep in a dark place, under an

inert atmosphere, with the

container tightly closed.

Personal Protective Equipment (PPE)
When handling H-Dab(boc)-OH, a comprehensive personal protective equipment strategy is

the first and most critical line of defense against potential exposure.
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PPE Category Specific Requirements Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

irritation.

Eye and Face Protection Safety goggles or eyeshields.

To protect against dust

particles and potential

splashes.

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the

powder outside of a certified

chemical fume hood to prevent

respiratory irritation.

Body Protection A standard laboratory coat.
To protect skin and personal

clothing from contamination.

Foot Protection Closed-toe shoes.
Standard laboratory practice to

protect feet from spills.

Handling and Operational Plan
Adherence to proper handling procedures is crucial for minimizing exposure risk and

maintaining the integrity of the compound. All operations involving H-Dab(boc)-OH powder

should be conducted within a certified chemical fume hood.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure you are wearing the appropriate PPE as detailed in the

table above. Designate a specific, clean, and uncluttered area within a chemical fume hood

for the procedure.

Weighing and Transfer:

Perform all weighing and transfer operations of the solid compound within the chemical

fume hood to minimize the risk of inhalation.

Use appropriate, clean tools (e.g., spatulas, weigh boats) to handle the material.
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Avoid creating dust clouds during transfer.

Promptly and securely close the container after use to prevent contamination and

exposure.

Dissolving (if applicable):

If preparing a solution, slowly add the solvent to the solid to avoid splashing.

Ensure the chosen solvent is compatible with H-Dab(boc)-OH. The compound is soluble

in DMSO but not in water.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.

Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air and ensure

they are in a position comfortable for breathing.

If the individual feels unwell, seek medical

attention by calling a poison center or doctor.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. If skin irritation develops or

persists, seek medical advice or attention.

Eye Contact

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present and can

be easily removed, do so. Continue rinsing. If

eye irritation persists, seek medical advice or

attention.

Ingestion
If swallowed, rinse the mouth with water. Seek

medical advice if you feel unwell.

Spill Response and Disposal Plan
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A clear and efficient plan for managing spills and disposing of waste is essential for maintaining

a safe laboratory environment.

Chemical Spill Workflow
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Workflow for H-Dab(boc)-OH Spill Response

Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Colleagues

Don Appropriate PPE

Cover Solid Spill & Gently Sweep

For Solid

Absorb Liquid Spill with Inert Material

For Solution

Collect Waste in a Labeled, Sealable Container

Decontaminate Spill Area

Dispose of Waste as Hazardous Material

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for handling a spill of H-Dab(boc)-OH.
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Detailed Disposal Protocol:

Segregation: All waste materials, including unused H-Dab(boc)-OH, contaminated

consumables (e.g., weigh boats, pipette tips), and used PPE, must be collected in a

designated and clearly labeled hazardous waste container.

Containerization: The hazardous waste container must be made of a chemically compatible

material and kept securely closed when not in use.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "H-Dab(boc)-OH," and the relevant hazard pictograms.

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until it can be collected for disposal.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor, in accordance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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